Cas no 916264-22-7 (Acetylvirolin)

• Product Name: Acetylvirolin
• CAS No: 916264-22-7
• MF: C₂₃H₂₈O₆
• MW: 400.464827537537
• CID: 3164998
• PubChem ID: 124651930
• Update Time: 2025-04-21

Acetylvirolin Chemical and Physical Properties

Names and Identifiers

• Acetylvirolin
• [ "" ]
• AKOS040762642
• 916264-22-7
• RLB26422
• [1-(3,4-dimethoxyphenyl)-2-(2-methoxy-4-prop-1-enylphenoxy)propyl] acetate

• Inchi： 1S/C23H28O6/c1-7-8-17-9-11-20(21(13-17)26-5)28-15(2)23(29-16(3)24)18-10-12-19(25-4)22(14-18)27-6/h7-15,23H,1-6H3/b8-7+
• InChI Key： PYVVKTYHVHGNMI-BQYQJAHWSA-N
• SMILES： COC1C(OC)=CC(C(C(OC2C(OC)=CC(/C=C/C)=CC=2)C)OC(=O)C)=CC=1

Computed Properties

• Exact Mass: 400.18858861g/mol
• Monoisotopic Mass: 400.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.1±0.1 g/cm3
• Boiling Point: 521.5±50.0 °C at 760 mmHg
• Flash Point: 224.5±30.2 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Acetylvirolin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls